4-hydroxy-2-phenethyl-2-phenyl-5-(2-sec-butylphenyl)sulfanyl-3H-pyran-6-one
Cat. No. B8396494
M. Wt: 458.6 g/mol
InChI Key: YWUVDNPOKRPETJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05840751
Procedure details
The title compound was prepared as described in General Method 6 from 2.0 mmol of 3-bromo-5,6-dihydro-4-hydroxy-6-phenyl-6-(2-phenylethyl)-2H-pyran-2-one (prepared in example BBB), 2.1 mmol of 2-sec-butylbenzenethiol, and 2.1 mmol of piperidine in 25 mL of dichloromethane. The product was chromatographed on silica gel, eluting first with chloroform and then with 5% methanol in chloroform, to give the title compound (m.p. 67°-68° C.). 1H NMR (DMSO-d6) δ 0.82 (q, 3 H), 1.09 (t, 3 H), 1.46-1.61 (m, 2 H), 2.26 (m, 2 H), 2.35 (m, 1 H), 2.62 (m, 1 H), 2.98 (m, 1 H), 3.47 (q, 2 H), 5.90 (t, 1 H), 6.56 (t, 1 H), 6.94 (t, 1 H), 7.07-7.18 (m, 4 H), 7.25 (m, 2 H), 7.45 (m, 5 H).
Name
3-bromo-5,6-dihydro-4-hydroxy-6-phenyl-6-(2-phenylethyl)-2H-pyran-2-one
Quantity
2 mmol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[C:3](=[O:23])[O:4][C:5]([C:17]2[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=2)([CH2:9][CH2:10][C:11]2[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=2)[CH2:6][C:7]=1[OH:8].[CH:24]([C:28]1[CH:33]=[CH:32][CH:31]=[CH:30][C:29]=1[SH:34])([CH2:26][CH3:27])[CH3:25].N1CCCCC1>ClCCl>[CH:24]([C:28]1[CH:33]=[CH:32][CH:31]=[CH:30][C:29]=1[S:34][C:2]1[C:3](=[O:23])[O:4][C:5]([C:17]2[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=2)([CH2:9][CH2:10][C:11]2[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=2)[CH2:6][C:7]=1[OH:8])([CH2:26][CH3:27])[CH3:25]
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Inputs
Step One
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Name
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3-bromo-5,6-dihydro-4-hydroxy-6-phenyl-6-(2-phenylethyl)-2H-pyran-2-one
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Quantity
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2 mmol
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Type
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reactant
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Smiles
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BrC=1C(OC(CC1O)(CCC1=CC=CC=C1)C1=CC=CC=C1)=O
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Step Two
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Name
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|
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Quantity
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2.1 mmol
|
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Type
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reactant
|
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Smiles
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C(C)(CC)C1=C(C=CC=C1)S
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Step Three
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Name
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|
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Quantity
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2.1 mmol
|
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Type
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reactant
|
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Smiles
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N1CCCCC1
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Step Four
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Name
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|
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Quantity
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25 mL
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Type
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solvent
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Smiles
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ClCCl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The title compound was prepared
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CUSTOM
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Type
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CUSTOM
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Details
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The product was chromatographed on silica gel
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WASH
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Type
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WASH
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Details
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eluting first with chloroform
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(C)(CC)C1=C(C=CC=C1)SC=1C(OC(CC1O)(CCC1=CC=CC=C1)C1=CC=CC=C1)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
